Cas no 1229380-59-9 (tert-butyl N-methyl-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate
• CAS No: 1229380-59-9
• MF: C₁₅H₁₇N₃O₄S
• MW: 335.378182172775
• CID: 5618775
• PubChem ID: 58441814
• Update Time: 2025-10-28

tert-butyl N-methyl-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-[4-(2-nitrophenyl)-1,3-thiazol-2-yl]carbamate
• SCHEMBL12268120
• EN300-28296335
• 1229380-59-9
• tert-butyl N-methyl-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate

• Inchi： 1S/C15H17N3O4S/c1-15(2,3)22-14(19)17(4)13-16-11(9-23-13)10-7-5-6-8-12(10)18(20)21/h5-9H,1-4H3
• InChI Key： OIYDCRSONQZOFZ-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2[N+](=O)[O-])N=C1N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 335.09397721g/mol
• Monoisotopic Mass: 335.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on tert-butyl N-methyl-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate

Introduction to tert-butyl N-methyl-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate (CAS No. 1229380-59-9)

tert-butyl N-methyl-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate (CAS No. 1229380-59-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of tert-butyl N-methyl-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate is composed of a tert-butyl group, a methyl group, and a nitrophenyl-substituted thiazole ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The tert-butyl group provides steric hindrance and enhances the stability of the compound, while the nitrophenyl moiety contributes to its reactivity and potential biological activity.

In terms of synthesis, tert-butyl N-methyl-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate can be prepared through a multi-step process involving the reaction of 2-aminothiazole with 4-chloroacetophenone in the presence of a base, followed by nitration and subsequent carbamate formation. Recent studies have explored various synthetic routes to optimize yield and purity, with a focus on environmentally friendly and cost-effective methods.

The biological activity of tert-butyl N-methyl-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate has been extensively investigated in both in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. Additionally, it has been found to induce apoptosis in various cancer cell lines by modulating key signaling pathways.

One of the key areas of interest is the potential use of tert-butyl N-methyl-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate in the treatment of neurodegenerative diseases. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that it may be a promising candidate for further development as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, tert-butyl N-methyl-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate has also been studied for its use as a probe in chemical biology research. Its unique structural features make it an ideal tool for investigating protein-protein interactions and enzyme inhibition mechanisms. Recent advancements in high-throughput screening technologies have facilitated the identification of new targets for this compound, opening up new avenues for drug discovery.

The safety profile of tert-butyl N-methyl-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate is an important consideration for its potential clinical applications. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are needed to fully understand its long-term safety and pharmacokinetic properties.

In conclusion, tert-butyl N-methyl-N-4-(2-nitrophenyl)-1,3-thiazol-2-ylcarbamate (CAS No. 1229380-59-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.